Cas no 1326840-24-7 (1-[(3-chlorophenyl)methyl]-3-(2-fluorophenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione)

• Product Name: 1-[(3-chlorophenyl)methyl]-3-(2-fluorophenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione
• CAS No: 1326840-24-7
• MF: C₁₉H₁₂ClFN₂O₂S
• MW: 386.827185630798
• CID: 5322695
• Update Time: 2025-10-28

1-[(3-chlorophenyl)methyl]-3-(2-fluorophenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorobenzyl)-3-(2-fluorophenyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione
• 1-[(3-chlorophenyl)methyl]-3-(2-fluorophenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione

• Inchi： 1S/C19H12ClFN2O2S/c20-13-5-3-4-12(10-13)11-22-16-8-9-26-17(16)18(24)23(19(22)25)15-7-2-1-6-14(15)21/h1-10H,11H2
• InChI Key： BEASAQDIMIFXPG-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=CC=C2F)C(=O)C2SC=CC=2N1CC1=CC=CC(Cl)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 1-[(3-chlorophenyl)methyl]-3-(2-fluorophenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione

Comprehensive Analysis of 1-[(3-chlorophenyl)methyl]-3-(2-fluorophenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione (CAS 1326840-24-7)

The compound 1-[(3-chlorophenyl)methyl]-3-(2-fluorophenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione (CAS 1326840-24-7) is a thienopyrimidine derivative that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound combines a thieno[3,2-d]pyrimidine core with substituted phenyl rings, making it a subject of interest for drug discovery and development.

In recent years, researchers have focused on thienopyrimidine-based compounds for their diverse biological activities, including kinase inhibition and modulation of cellular signaling pathways. The presence of both 3-chlorophenyl and 2-fluorophenyl substituents in this molecule enhances its binding affinity to specific biological targets, a feature that aligns with current trends in structure-activity relationship (SAR) studies. This compound's molecular architecture makes it particularly relevant for investigations into small molecule therapeutics, a hot topic in precision medicine.

The synthesis of CAS 1326840-24-7 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are crucial for characterizing this compound, addressing common questions from researchers about quality control in synthetic chemistry. The compound's stability under various pH conditions and its solubility profile are frequently searched topics in pharmaceutical forums, reflecting the practical challenges in drug formulation.

From a therapeutic perspective, thieno[3,2-d]pyrimidine derivatives like this compound have shown promise in addressing current medical needs, particularly in areas where traditional therapies face limitations. The fluorinated and chlorinated aromatic systems in its structure contribute to enhanced metabolic stability, a key consideration in modern drug design that responds to the pharmaceutical industry's demand for compounds with improved pharmacokinetic properties.

In biochemical assays, 1-[(3-chlorophenyl)methyl]-3-(2-fluorophenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione has demonstrated interesting interactions with various enzyme systems. These findings contribute to the growing body of knowledge about heterocyclic compound bioactivity, a subject of numerous recent publications and conference presentations. The compound's potential applications align well with current research trends in targeted therapies, answering frequent queries about novel scaffolds in medicinal chemistry.

The development of CAS 1326840-24-7 and related compounds reflects the pharmaceutical industry's shift toward more sophisticated molecular architectures. This trend responds to the need for compounds that can overcome drug resistance mechanisms, a major challenge in contemporary therapeutics. The presence of both electron-withdrawing groups (chloro and fluoro substituents) in its structure makes it particularly interesting for studies of molecular recognition and protein-ligand interactions.

From a chemical perspective, the thieno[3,2-d]pyrimidine-2,4-dione core offers multiple sites for further derivatization, making it a versatile building block in drug discovery. This characteristic addresses common search queries about modifiable scaffolds in medicinal chemistry. The compound's synthetic accessibility and potential for generating structure-activity relationship data make it valuable for lead optimization studies, a critical phase in drug development pipelines.

Environmental and safety assessments of 1-[(3-chlorophenyl)methyl]-3-(2-fluorophenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione follow standard protocols for research compounds, with particular attention to its halogenated components. These evaluations respond to increasing concerns about green chemistry principles in pharmaceutical manufacturing, a topic frequently discussed in scientific forums and regulatory guidelines.

The intellectual property landscape surrounding thienopyrimidine derivatives continues to evolve, with CAS 1326840-24-7 representing an interesting case study in patent strategies for novel chemical entities. This aspect addresses frequent queries from researchers about compound patentability and the protection of innovative molecular structures in competitive research environments.

In conclusion, 1-[(3-chlorophenyl)methyl]-3-(2-fluorophenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione (CAS 1326840-24-7) exemplifies the ongoing innovation in medicinal chemistry, combining structural novelty with potential therapeutic relevance. Its study contributes to several active research areas, from drug discovery to molecular design, making it a compound of continuing interest to both academic and industrial researchers worldwide.